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Compound of Interest

Compound Name: Cyclopentylbenzene

Cat. No.: B1606350 Get Quote

Abstract: This technical guide provides a comprehensive overview of cyclopentylbenzene, a

mono-alkylated aromatic hydrocarbon. The document details its fundamental physicochemical

properties, including its Chemical Abstracts Service (CAS) number and molecular weight. A

detailed experimental protocol for its synthesis via Friedel-Crafts alkylation is presented,

accompanied by a procedural workflow diagram. While specific biological activity for

cyclopentylbenzene is not extensively documented in publicly available literature, this guide

discusses its relevance as a structural motif and a non-polar solvent within the broader context

of chemical synthesis and drug development. Safety and hazard information based on

available classifications are also summarized. This document is intended for researchers,

chemists, and professionals in the pharmaceutical and chemical industries.

Physicochemical and Structural Data
Cyclopentylbenzene is an organic compound consisting of a cyclopentyl group attached to a

benzene ring. Its core properties are summarized below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1606350?utm_src=pdf-interest
https://www.benchchem.com/product/b1606350?utm_src=pdf-body
https://www.benchchem.com/product/b1606350?utm_src=pdf-body
https://www.benchchem.com/product/b1606350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1606350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Citation(s)

CAS Number 700-88-9 [1][2][3][4]

Molecular Formula C₁₁H₁₄ [1][3][4]

Molecular Weight 146.23 g/mol [1][2][3][4]

Density 0.948 - 0.956 g/cm³ [1][2]

Boiling Point 216 - 221.2 °C at 760 mmHg [1][2]

Flash Point 79.4 °C [1]

Refractive Index 1.528 - 1.533 [1][2]

LogP (Octanol/Water) 4.27 (Log10) [2]

Vapor Pressure 0.161 mmHg at 25°C [1]

Synthesis of Cyclopentylbenzene
The most common and direct method for synthesizing cyclopentylbenzene is through the

Friedel-Crafts alkylation of benzene using a cyclopentyl halide and a Lewis acid catalyst.[5][6]

[7]

Experimental Protocol: Friedel-Crafts Alkylation
This protocol describes a representative procedure for the synthesis of cyclopentylbenzene
from benzene and chlorocyclopentane.

Materials:

Benzene (anhydrous)

Chlorocyclopentane

Anhydrous Aluminum Chloride (AlCl₃)

Diethyl ether
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Ice-cold water

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Dropping funnel

Reflux condenser with a drying tube (e.g., filled with CaCl₂)

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: In a fume hood, equip a dry 250 mL round-bottom flask with a magnetic stir

bar, a dropping funnel, and a reflux condenser protected by a drying tube.

Initial Charging: Add anhydrous benzene (e.g., 100 mL) to the flask. Cool the flask to 0-5 °C

using an ice bath.

Catalyst Addition: While stirring, carefully and portion-wise add anhydrous aluminum chloride

(e.g., 1.1 equivalents relative to the alkyl halide) to the cooled benzene. The suspension

should be stirred vigorously.

Substrate Addition: Add chlorocyclopentane (e.g., 1.0 equivalent) to the dropping funnel. Add

the chlorocyclopentane dropwise to the stirred benzene-AlCl₃ suspension over 30-60

minutes, maintaining the internal temperature below 10 °C. HCl gas will be evolved and

should be appropriately vented or scrubbed.
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Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Stir for an additional 1-2 hours to ensure the reaction goes to

completion.

Quenching: Carefully quench the reaction by slowly pouring the mixture over a beaker of

crushed ice and water. This step is highly exothermic and should be performed with caution

in a fume hood.

Workup and Extraction: Transfer the mixture to a separatory funnel. The layers will separate;

collect the organic (upper) layer. Wash the organic layer sequentially with:

1 M HCl (to remove any remaining aluminum salts)

Saturated sodium bicarbonate solution (to neutralize any remaining acid)

Saturated brine (to remove excess water)

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate. Filter

off the drying agent and remove the benzene and any other volatile components using a

rotary evaporator.

Purification: The crude cyclopentylbenzene can be purified by fractional distillation under

reduced pressure to yield the final product.

Synthesis Workflow Diagram
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Caption: Workflow for the synthesis of cyclopentylbenzene via Friedel-Crafts alkylation.
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Context in Pharmaceutical and Chemical
Development
While specific, direct applications of cyclopentylbenzene as an active pharmaceutical

ingredient are not prominent in literature, its structural features are relevant to medicinal

chemistry and drug development.

Role as a Structural Moiety
Alkylbenzenes, including cyclopentylbenzene, are common fragments in larger, more

complex molecules. The cyclopentyl group provides a defined, non-planar, lipophilic scaffold

that can be used to probe binding pockets in enzymes and receptors. It can be considered a

bioisostere for other cyclic or branched alkyl groups, and its physicochemical properties can

influence the solubility, metabolic stability, and membrane permeability of a parent molecule.

Potential as a Non-Polar Solvent
With a high boiling point, low vapor pressure, and good solvating power for non-polar

compounds, cyclopentylbenzene has properties consistent with a process solvent for

chemical synthesis.[1] In pharmaceutical manufacturing, the choice of solvent is critical, and

high-boiling aromatic hydrocarbons can be used in specific applications where their properties

are advantageous.[8]

Structural Relationships and Bioisosterism
The diagram below illustrates the relationship of the cyclopentylbenzene scaffold to other

common structural motifs in medicinal chemistry, highlighting its position as a non-polar, cyclic

alkylbenzene derivative.
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Caption: Logical relationships of cyclopentylbenzene in a medicinal chemistry context.

Safety and Hazard Information
Based on aggregated GHS data, cyclopentylbenzene is classified with the following hazards.

[3] Users should always consult a full Safety Data Sheet (SDS) before handling this chemical.

H302: Harmful if swallowed (Acute toxicity, oral - Category 4).[3]

H319: Causes serious eye irritation (Serious eye damage/eye irritation - Category 2).[3]

Handling Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Handle in a well-ventilated area or a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Do not ingest.
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While specific, comprehensive toxicological data such as an LD50 for cyclopentylbenzene is

not readily available in the cited sources, its structural similarity to other aromatic hydrocarbons

warrants careful handling. The toxicology of its parent compound, benzene, is well-documented

and severe, though the addition of the alkyl chain significantly alters the molecule's properties.

[9][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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